2-Sulfobenzoic anhydride 2-Sulfobenzoic anhydride
Brand Name: Vulcanchem
CAS No.: 81-08-3
VCID: VC21208454
InChI: InChI=1S/C7H4O4S/c8-7-5-3-1-2-4-6(5)12(9,10)11-7/h1-4H
SMILES: C1=CC=C2C(=C1)C(=O)OS2(=O)=O
Molecular Formula: C7H4O4S
Molecular Weight: 184.17 g/mol

2-Sulfobenzoic anhydride

CAS No.: 81-08-3

Cat. No.: VC21208454

Molecular Formula: C7H4O4S

Molecular Weight: 184.17 g/mol

* For research use only. Not for human or veterinary use.

2-Sulfobenzoic anhydride - 81-08-3

Specification

CAS No. 81-08-3
Molecular Formula C7H4O4S
Molecular Weight 184.17 g/mol
IUPAC Name 1,1-dioxo-2,1λ6-benzoxathiol-3-one
Standard InChI InChI=1S/C7H4O4S/c8-7-5-3-1-2-4-6(5)12(9,10)11-7/h1-4H
Standard InChI Key NCYNKWQXFADUOZ-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)OS2(=O)=O
Canonical SMILES C1=CC=C2C(=C1)C(=O)OS2(=O)=O
Melting Point 129.5 °C

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